Cas no 17874-84-9 (2-Benzoylcyclododecan-1-one)

• Product Name: 2-Benzoylcyclododecan-1-one
• CAS No: 17874-84-9
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 2782982
• PubChem ID: 4111962
• Update Time: 2024-03-01

2-Benzoylcyclododecan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-benzoylcyclododecan-1-one
• 2-BENZOYL-1-CYCLODODECANONE
• 2-Benzoylcyclododecan-1-one

• Inchi： 1S/C19H26O2/c20-18-15-11-6-4-2-1-3-5-10-14-17(18)19(21)16-12-8-7-9-13-16/h7-9,12-13,17H,1-6,10-11,14-15H2
• InChI Key： KYKFKHJDOGHZIA-UHFFFAOYSA-N
• SMILES： O=C1CCCCCCCCCCC1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 286.193280068g/mol
• Monoisotopic Mass: 286.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones